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This technical guide provides a comprehensive overview of the safety and handling
precautions for N,N'-Dibenzylglycinamide (CAS No. 1089-31-2). As a known impurity of the
antihistamine Levocetirizine, this compound is primarily utilized as a pharmaceutical reference
standard in quality control and analytical development.[1] Due to the limited availability of a
dedicated Safety Data Sheet (SDS) for N,N'-Dibenzylglycinamide, this guide incorporates
data from structurally similar compounds and established protocols for handling pharmaceutical
impurity standards to provide the most thorough safety recommendations.

Compound Identification and Physical Properties

N,N'-Dibenzylglycinamide is a derivative of the amino acid glycine.[2] Its primary role in the
pharmaceutical industry is as a reference standard for the identification and quantification of
impurities in Levocetirizine, ensuring the safety and efficacy of the final drug product.[1]
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Property Value

CAS Number 1089-31-2

Molecular Formula C16H18N20

Molecular Weight 254.33 g/mol

Boiling Point 465.2°C at 760 mmHg
Density 1.102 g/cm3

Storage Temperature -20°C

Data sourced from BOC Sciences.[1]

Hazard Identification and Classification

A specific hazard classification for N,N'-Dibenzylglycinamide is not readily available.
However, based on the Safety Data Sheet for the structurally similar compound N,N-
Dibenzylamine, the following hazards should be considered as potential risks. It is imperative to
handle N,N'-Dibenzylglycinamide with the assumption that it may possess similar hazardous
properties.

GHS Classification (for N,N-
Dibenzylamine)

Hazard Class

Acute Toxicity, Oral Category 4 (H302: Harmful if swallowed)

) ) o Category 1C (H314: Causes severe skin burns
Skin Corrosion/Irritation
and eye damage)

) o Category 1 (H314: Causes severe skin burns
Serious Eye Damage/Eye Irritation
and eye damage)

Hazardous to the Aquatic Environment, Acute Category 2 (H401: Toxic to aquatic life)

) ) ) Category 1 (H410: Very toxic to aquatic life with
Hazardous to the Aquatic Environment, Chronic .
long lasting effects)
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Data is based on the Sigma-Aldrich SDS for N,N-Dibenzylamine and should be treated as
indicative for N,N'-Dibenzylglycinamide.

Experimental Protocols and Handling Procedures

As a pharmaceutical reference standard, N,N'-Dibenzylglycinamide should be handled in a
controlled laboratory environment by trained personnel.[3] The following protocols are based on
general best practices for handling chemical reagents and pharmaceutical impurity standards.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat or chemical-resistant apron. In cases of potential
significant exposure, chemical-resistant coveralls may be necessary.

» Respiratory Protection: Not typically required for small quantities handled with adequate
ventilation. If dusts or aerosols are generated, a NIOSH-approved respirator with an
appropriate cartridge should be used.

Engineering Controls

e Work should be conducted in a well-ventilated area.

o For procedures with a risk of aerosol or dust generation, a chemical fume hood is required.

Hygiene Measures

e Wash hands thoroughly after handling.
e Do not eat, drink, or smoke in the laboratory.

o Contaminated clothing should be removed and laundered before reuse.
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Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is -20°C.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, the following first aid measures, based on the data for N,N-
Dibenzylamine, are recommended:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes. Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

First aid measures are based on the Sigma-Aldrich SDS for N,N-Dibenzylamine.

Spill and Disposal Procedures
Spill Response

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE.
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o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

e For large spills, contain the spill and prevent it from entering drains or waterways. Collect the
material for disposal.

Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

e The compound should be disposed of as hazardous waste.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of N,N'-
Dibenzylglycinamide from receipt to disposal.

Caption: Safe Handling Workflow for N,N'-Dibenzylglycinamide.

Conclusion

While specific toxicological data for N,N'-Dibenzylglycinamide is not extensively documented,
a conservative approach to handling based on its chemical structure and intended use as a
pharmaceutical standard is essential. Adherence to the safety precautions, handling
procedures, and disposal methods outlined in this guide will help to minimize the risk of
exposure and ensure a safe laboratory environment. Researchers and drug development
professionals should always consult the most current safety information and conduct a
thorough risk assessment before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N'-Dibenzylglycinamide: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086113#n-n-dibenzylglycinamide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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